Cas no 476484-58-9 (2-((4-Chlorobenzyl)thio)-5-((2,6-dichlorobenzyl)thio)-1,3,4-thiadiazole)

• Product Name: 2-((4-Chlorobenzyl)thio)-5-((2,6-dichlorobenzyl)thio)-1,3,4-thiadiazole
• CAS No: 476484-58-9
• MF: C₁₆H₁₁Cl₃N₂S₃
• MW: 433.825936555862
• CID: 3050301
• PubChem ID: 3745259
• Update Time: 2025-04-21

2-((4-Chlorobenzyl)thio)-5-((2,6-dichlorobenzyl)thio)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-((4-Chlorobenzyl)thio)-5-((2,6-dichlorobenzyl)thio)-1,3,4-thiadiazole
• 648-696-0
• AKOS002174716
• 476484-58-9
• 2-[(4-chlorobenzyl)sulfanyl]-5-[(2,6-dichlorobenzyl)sulfanyl]-1,3,4-thiadiazole
• STK029800

• Inchi： 1S/C16H11Cl3N2S3/c17-11-6-4-10(5-7-11)8-22-15-20-21-16(24-15)23-9-12-13(18)2-1-3-14(12)19/h1-7H,8-9H2
• InChI Key： VVDSSBUGPMUMBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1=NN=C(S1)SCC1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 431.914995Da
• Monoisotopic Mass: 431.914995Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 105Ų